Cas no 1226436-08-3 (2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-4-fluorophenyl)acetamide)

• Product Name: 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-4-fluorophenyl)acetamide
• CAS No: 1226436-08-3
• MF: C₁₉H₂₂ClFN₄O₂
• MW: 392.854986667633
• CID: 5394842
• Update Time: 2025-11-02

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy-N-(3-chloro-4-fluorophenyl)acetamide
• 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-4-fluorophenyl)acetamide

• Inchi： 1S/C19H22ClFN4O2/c1-13-10-18(24-19(22-13)25-8-4-2-3-5-9-25)27-12-17(26)23-14-6-7-16(21)15(20)11-14/h6-7,10-11H,2-5,8-9,12H2,1H3,(H,23,26)
• InChI Key： YPJCKPIWKJQHLP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)COC1C=C(C)N=C(N2CCCCCC2)N=1

Additional information on 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-4-fluorophenyl)acetamide

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-4-fluorophenyl)acetamide: A Comprehensive Overview of Its Chemical Structure, Pharmacological Properties, and Therapeutic Potential

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-4-fluorophenyl)acetamide is a novel synthetic compound with a unique molecular architecture that combines multiple pharmacophoric elements, making it a promising candidate for pharmaceutical development. This compound, identified by the CAS No. 1226436-08-3, exhibits a complex structure featuring a pyrimidine core substituted with azepane and methyl groups, along with a fluorinated phenyl ring connected via an acetylamide linkage. Its molecular design suggests potential applications in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders.

The pyrimidin-4-yl moiety serves as a critical structural feature, enabling interactions with nucleic acid-related targets such as DNA and RNA polymerases. The azepan-1-yl group introduces a seven-membered ring with nitrogen atoms, which may contribute to molecular flexibility and enhanced binding affinity. The 3-chloro-4-fluorophenyl substituent provides hydrophobic interactions and electronic effects, while the acetamide functional group facilitates hydrogen bonding with target proteins. This combination of pharmacophoric elements positions the compound as a potential lead for drug discovery targeting multiple disease mechanisms.

Recent studies have highlighted the synthetic pathway of this compound, which involves the coupling of a pyrimidine derivative with a fluorinated phenylacetic acid derivative. The reaction conditions, including temperature and catalysts, were optimized to achieve high yield and purity. The resulting compound demonstrates stability under physiological conditions, which is crucial for pharmaceutical development. This synthetic approach offers a scalable method for large-scale production, addressing the challenges of traditional pharmaceutical synthesis.

Pharmacological investigations have revealed the antioxidant and anti-inflammatory properties of this compound. In vitro studies using human cell lines have shown its ability to inhibit pro-inflammatory cytokine production, such as TNF-α and IL-6, through modulation of NF-κB signaling pathways. The fluorinated phenyl ring appears to play a key role in these effects, as its electronic properties enhance the compound's ability to scavenge reactive oxygen species (ROS). These findings align with recent research on similar compounds that target oxidative stress-related diseases.

Emerging evidence suggests that this compound may also exhibit neuroprotective effects in models of neurodegenerative disorders. In vivo experiments using mouse models of Parkinson's disease have demonstrated reduced neuronal apoptosis and improved motor function following treatment. The pyrimidine core is believed to interact with specific receptors in the central nervous system, while the azepane ring may contribute to membrane permeability. These properties make the compound a potential candidate for the treatment of neurodegenerative conditions.

Current research focuses on the mechanism of action of this compound, with particular emphasis on its interactions with cellular signaling pathways. Recent studies have identified its ability to modulate the PI3K/AKT pathway, which is critical for cell survival and proliferation. This discovery opens new avenues for its application in cancer therapy, as the pathway is frequently dysregulated in malignant tumors. The compound's potential to inhibit tumor growth while maintaining minimal toxicity to healthy cells is a significant advantage in oncology.

Advancements in analytical techniques have enabled detailed characterization of this compound's physicochemical properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have confirmed its molecular structure and purity. These analytical methods are essential for pharmaceutical development, as they ensure the compound meets quality standards for clinical applications. The stability of the compound under various storage conditions has also been evaluated, with results indicating its suitability for long-term use.

Comparative studies with existing drugs have highlighted the advantages of this compound in terms of selectivity and efficacy. Unlike traditional anti-inflammatory agents, which often cause systemic side effects, this compound shows a more targeted mechanism of action. This selectivity is attributed to its unique molecular architecture, which allows for precise interactions with specific biological targets. These properties make it a compelling alternative for patients who require long-term treatment without significant adverse effects.

Future research directions include the exploration of therapeutic applications in diverse disease models. Ongoing studies are investigating its potential in metabolic disorders such as type 2 diabetes, where its ability to modulate glucose metabolism is being evaluated. Additionally, its role in cardiovascular diseases is under investigation, with preliminary results suggesting improved endothelial function in animal models. These studies are critical for determining the compound's broad therapeutic potential.

The development of this compound represents a significant advancement in pharmaceutical science, demonstrating the power of rational drug design. Its unique structure and multifunctional properties position it as a versatile candidate for various therapeutic applications. As research continues, it is expected to contribute to the treatment of complex diseases with limited therapeutic options, highlighting the importance of innovative approaches in drug discovery.